3-(4-((2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(2,5-dimethylphenyl)sulfonylpiperazin-1-yl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C22H28N6O2S/c1-15-6-7-16(2)20(14-15)31(29,30)27-12-10-26(11-13-27)21-8-9-22(24-23-21)28-19(5)17(3)18(4)25-28/h6-9,14H,10-13H2,1-5H3
• InChI Key: HPUWAPSEWLTOPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C(=C(C(=N4)C)C)C
• Molecular Formula: C22H28N6O2S
• Molecular Weight: 440.6 g/mol
• CAS No.: 1013820-05-7

Description

3-(4-((2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C22H28N6O2S and its molecular weight is 440.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bioactive Derivatives

A study by Bhatt, Kant, and Singh (2016) outlines the synthesis of sulfonamide and amide derivatives containing a piperazine ring and imidazo[1,2-b]pyridazine moiety, indicating the compound's role in creating substances with potential antimicrobial, antifungal, and antimalarial activities (Bhatt, Kant, & Singh, 2016). Similarly, Mallesha et al. (2012) synthesized derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one, evaluating their antiproliferative effect against human cancer cell lines, highlighting the compound's utility in cancer research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antibacterial Applications

Azab, Youssef, and El-Bordany (2013) explored novel heterocyclic compounds containing a sulfonamido moiety for their use as antibacterial agents, indicating the importance of such structures in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013). The study by Bildirici, Şener, and Tozlu (2007) on derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and their antibacterial activities further emphasizes the role of such compounds in developing new antibacterial agents (Bildirici, Şener, & Tozlu, 2007).

Enzyme Inhibition and Anticancer Properties

The research also extends to enzyme inhibition and anticancer properties. For instance, Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, showing potent bacterial biofilm and MurB enzyme inhibitory activities, suggesting their potential in addressing antibiotic resistance and targeting specific bacterial enzymes for therapeutic interventions (Mekky & Sanad, 2020).